2-(ethoxymethyl)-1-[(6-methoxy-3-methyl-1-benzofuran-2-yl)carbonyl]pyrrolidine

• IUPAC Name: [2-(ethoxymethyl)pyrrolidin-1-yl]-(6-methoxy-3-methyl-1-benzofuran-2-yl)methanone
• InChI: InChI=1S/C18H23NO4/c1-4-22-11-13-6-5-9-19(13)18(20)17-12(2)15-8-7-14(21-3)10-16(15)23-17/h7-8,10,13H,4-6,9,11H2,1-3H3
• InChI Key: UZCIESWECWEZEU-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CCCN1C(=O)C2=C(C3=C(O2)C=C(C=C3)OC)C
• Molecular Formula: C18H23NO4
• Molecular Weight: 317.4 g/mol

Description

2-(ethoxymethyl)-1-[(6-methoxy-3-methyl-1-benzofuran-2-yl)carbonyl]pyrrolidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as EMMP and is a pyrrolidine derivative that exhibits unique properties that make it suitable for use in scientific research.

Scientific Research Applications

Chiral Catalysis and Organic Synthesis

Compounds with pyrrolidine structures, similar to the queried compound, have been explored for their utility in chiral catalysis. For example, derivatives of pyrrolidine have been used as ligands in chiral copper complexes, demonstrating significant enantioselectivity in reactions such as the β-methylation of chalcone. This suggests that the queried compound could potentially serve as a ligand in asymmetric synthesis, contributing to the development of chiral molecules with high purity, which are crucial in pharmaceutical applications (Leyendecker & Laucher, 1983).

Materials Science and Solvent Selection

In the realm of materials science, benzofuran derivatives, similar to the benzofuran moiety present in the queried compound, have been studied for their solubility properties and interactions with solvents. This research is instrumental in solvent selection for optimizing conditions in the fabrication of organic electronic devices. For instance, a systematic approach based on cohesive energy densities has been applied to select solvents for molecular bulk heterojunction systems, highlighting the importance of understanding the solubility parameters of benzofuran derivatives (Walker et al., 2011).

Pharmacological Research and Drug Design

The structural components of the queried compound, particularly the pyrrolidine and benzofuran moieties, are often found in molecules with biological activity. Although direct applications in pharmacology for this specific compound were not found, related research indicates the potential for such structures to be involved in drug discovery and design. For instance, dabigatran etexilate, a drug with a somewhat complex structure involving pyrrolidine, serves as an anticoagulant, illustrating the therapeutic potential of compounds with pyrrolidine rings (Liu et al., 2012).